1-Ethyl-5-isopropyl-1h-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 1-ethyl-5-propan-2-yltriazole-4-carboxylic acid
• InChI: InChI=1S/C8H13N3O2/c1-4-11-7(5(2)3)6(8(12)13)9-10-11/h5H,4H2,1-3H3,(H,12,13)
• InChI Key: TVPOWZSGZRWHKG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(N=N1)C(=O)O)C(C)C

Description

1-Ethyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid is a triazole derivative characterized by a carboxylic acid group at position 4, an ethyl substituent at position 1, and an isopropyl group at position 5 of the triazole ring. Its molecular formula is C₉H₁₃N₃O₂ (inferred from structurally similar compounds in and ).

Preparation Methods

The synthesis of 1-Ethyl-5-isopropyl-1h-1,2,3-triazole-4-carboxylic acid typically involves the cycloaddition reaction of azides and alkynes, known as the Huisgen cycloaddition or “click chemistry.” This method is favored for its high yield and regioselectivity. The reaction is usually carried out in the presence of a copper(I) catalyst under mild conditions. Industrial production methods may involve continuous flow synthesis to enhance efficiency and scalability .

Chemical Reactions Analysis

1-Ethyl-5-isopropyl-1h-1,2,3-triazole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the triazole ring can be functionalized with different substituents.

Hydrolysis: The ester or amide derivatives of this compound can undergo hydrolysis under acidic or basic conditions to yield the carboxylic acid.

Scientific Research Applications

1-Ethyl-5-isopropyl-1h-1,2,3-triazole-4-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential as an enzyme inhibitor and its role in various biochemical pathways.

Medicine: Research is ongoing to explore its potential as an antimicrobial, antifungal, and anticancer agent.

Industry: It is used in the development of new materials, including polymers and coatings

Mechanism of Action

The mechanism of action of 1-Ethyl-5-isopropyl-1h-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets. It can act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity. The triazole ring is known to interact with various biological targets, including proteins and nucleic acids, through hydrogen bonding and hydrophobic interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

Substituents on the triazole ring significantly influence physicochemical properties such as solubility, acidity, and thermal stability. Below is a comparative analysis of key derivatives:

Compound Name	Substituents (Positions 1, 5)	Molecular Formula	Molecular Weight	Key Properties
1-Ethyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid	Ethyl (1), Isopropyl (5)	C₉H₁₃N₃O₂	211.22 g/mol*	Higher lipophilicity due to branched isopropyl group; moderate acidity .
1-Ethyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid	Ethyl (1), Propyl (5)	C₈H₁₃N₃O₂	195.20 g/mol	Linear propyl substituent reduces steric hindrance compared to isopropyl .
1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	4-Chlorophenyl (1), CF₃ (5)	C₁₀H₆ClF₃N₃O₂	292.62 g/mol	Electron-withdrawing CF₃ group enhances acidity; strong antitumor activity (GP = 68.09% vs. NCI-H522 cells) .
1-Ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	Ethyl (1), Methyl (5)	C₆H₉N₃O₂	155.16 g/mol	Smaller substituents increase solubility but reduce thermal stability .
5-Isopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid	Trifluoroethyl (1), Isopropyl (5)	C₈H₁₀F₃N₃O₂	237.18 g/mol	Trifluoroethyl group introduces electronegativity, altering reactivity .

*Calculated based on similar compounds.

Key Observations:

• Substituent Effects: Lipophilicity: Branched alkyl groups (e.g., isopropyl) enhance lipophilicity compared to linear chains (propyl) or aromatic substituents . Thermal Stability: All 1,2,3-triazole-4-carboxylic acids undergo decarboxylation at ~175°C, but bulkier substituents may delay decomposition .

Activity Trends:

• Acid vs. Amide : Carboxylic acids generally show lower activity than corresponding amides due to high acidity and poor membrane permeability .
• Substituent Motifs : Aryl and heteroaryl groups (e.g., thiazole) enhance target selectivity, while alkyl groups may improve pharmacokinetic properties .

Biological Activity

1-Ethyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1493336-82-5) is a member of the triazole family, known for its diverse biological activities. This compound has garnered attention in pharmacological research due to its potential applications in treating various diseases, including cancer and infectious diseases.

• Molecular Formula : C11H17N3O2
• Molecular Weight : 223.27 g/mol
• Structure : The compound features a triazole ring which is crucial for its biological activity.

Anticancer Properties

Recent studies have highlighted the anticancer potential of triazole derivatives, including 1-Ethyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid. Research indicates that compounds with a triazole structure can inhibit the proliferation of various cancer cell lines.

• Case Study : A series of triazole derivatives were synthesized and tested for their antiproliferative effects against human cancer cell lines such as HepG2 (liver cancer) and HT-29 (colon cancer). These studies reported growth inhibition rates exceeding 50% at concentrations around 100 µM after 72 hours of incubation .

Antimicrobial Activity

Triazole compounds are also noted for their antimicrobial properties. The presence of the triazole ring enhances the ability of these compounds to interact with microbial enzymes.

• Research Findings : In vitro studies have demonstrated that certain triazole derivatives exhibit significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism is thought to involve inhibition of key enzymes necessary for bacterial cell wall synthesis .

Antiviral Activity

The antiviral properties of triazoles are another area of interest. Compounds within this class have shown effectiveness against various viral infections.

• Study Example : In experimental models, certain triazole derivatives demonstrated antiviral activity by inhibiting viral replication in cell cultures. This suggests potential as therapeutic agents against viral pathogens .

The biological activity of 1-Ethyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid can be attributed to several mechanisms:

• Enzyme Inhibition : Triazoles often act by inhibiting enzymes critical for cellular processes in pathogens.
• DNA Interaction : Some studies suggest that triazoles can intercalate with DNA, disrupting replication and transcription processes in cancer cells.
• Cell Cycle Arrest : Certain derivatives induce cell cycle arrest in cancer cells, leading to apoptosis.

Data Summary Table

Biological Activity	Cell Line/Pathogen	IC50 (µM)	Reference
Anticancer	HepG2	50
Anticancer	HT-29	56
Antimicrobial	E. coli	25
Antiviral	Influenza virus	30